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Compound of Interest

Compound Name: N,N-Diethylbenzamide

Cat. No.: B1679248

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N,N-Diethylbenzamide, a
versatile chemical compound with significant applications in various scientific fields. This
document details its chemical and physical properties, synthesis methodologies, biological
activity, and toxicological profile, presenting the information in a structured and accessible
format for researchers and professionals in drug development and related disciplines.

Chemical and Physical Properties

N,N-Diethylbenzamide is a substituted benzamide with the molecular formula C11H1sNO. It is
recognized for its utility as an insect repellent and as an intermediate in the synthesis of
pharmaceuticals and agrochemicals. The compound's physical and chemical characteristics
are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C11H1sNO
Molecular Weight 177.24 g/mol
CAS Number 1696-17-9
White to yellow to green clear
Appearance o ] ]
liquid or low melting solid
Melting Point 28-32°C
Boiling Point 146 - 150 °C at 15 mmHg
Density 0.997 g/cm?
Flash Point >100 °C
Sparingly soluble in water;
N soluble in organic solvents like
Solubility
ethanol, acetone, and
chloroform.
pKa -1.14 £ 0.70 (Predicted)
LogP 2.16860

Vapor Pressure

0.0023 mmHg at 25°C

Refractive Index

1.518

Synthesis of N,N-Diethylbenzamide

A common and straightforward method for the synthesis of N,N-Diethylbenzamide involves
the reaction of benzoyl chloride with diethylamine in the presence of a base to neutralize the
hydrochloric acid byproduct.

Experimental Protocol: Synthesis from Benzoyl Chloride
and Diethylamine

Materials:
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e Diethylamine (2.5 g)

o Triethylamine (3.5 Q)

e Benzoyl chloride (4.9 g)

o Methylene chloride (30 ml)

o Water

e Brine

Procedure:

A solution of diethylamine (2.5 g) and triethylamine (3.5 g) in methylene chloride (30 ml) is
prepared in a suitable reaction vessel.

e The solution is cooled in an ice bath.
» Benzoyl chloride (4.9 g) is added dropwise to the cooled, stirred solution.

 After the addition is complete, the cooling bath is removed, and the reaction mixture is stirred
at ambient temperature for 18 hours.

 Insoluble materials are removed by filtration and washed with methylene chloride.
o The combined filtrates are washed sequentially with water and brine.

e The organic layer is dried over a suitable drying agent (e.g., anhydrous sodium sulfate) and
the solvent is removed by evaporation.

e The resulting crude product, a yellow oil, is purified by distillation (e.g., using a Kugelrohr
apparatus at 70°C and 300 mm vacuum) to yield N,N-Diethylbenzamide as a colorless oil.

Caption: Synthesis workflow for N,N-Diethylbenzamide from benzoyl chloride and
diethylamine.

Biological Activity and Mechanism of Action
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The primary biological activity of N,N-Diethylbenzamide is its function as a broad-spectrum
insect repellent. While its counterpart, N,N-Diethyl-meta-toluamide (DEET), is more widely
known and studied, N,N-Diethylbenzamide operates through similar mechanisms.

The repellent effect is primarily mediated through the insect's olfactory system. It is believed to
act as a "confusant,” disrupting the ability of insects to recognize and respond to chemical cues
from hosts, such as lactic acid and carbon dioxide. This interference occurs at the level of
olfactory receptor neurons (ORNSs) and odorant receptors (ORs). Some studies suggest that
N,N-Diethylbenzamide may also directly activate certain ORNSs, leading to an avoidance
response.

There is also evidence to suggest that at high concentrations, it may have an inhibitory effect
on the enzyme acetylcholinesterase (AChE) in insects. However, this is considered a
secondary effect and less significant to its primary repellent action.
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Caption: Proposed mechanism of action for N,N-Diethylbenzamide as an insect repellent.

Metabolism

In vivo, N,N-Diethylbenzamide undergoes metabolic transformation primarily in the liver. The
metabolic pathways involve oxidative N-deethylation and hydroxylation reactions, catalyzed by
cytochrome P450 enzymes.
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The major metabolic route is the removal of one of the ethyl groups to form N-ethylbenzamide.
Further metabolism can occur, including hydroxylation of the remaining ethyl group or the
aromatic ring, followed by conjugation and excretion. Studies in rats have shown that the
metabolites are primarily excreted in the urine.
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Caption: Simplified metabolic pathway of N,N-Diethylbenzamide.

Spectroscopic Data

The structural characterization of N,N-Diethylbenzamide is supported by various
spectroscopic techniques.
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Spectroscopic Data Description

The proton NMR spectrum typically shows
signals for the aromatic protons of the benzene

ring, as well as two distinct sets of signals for

1H NMR _ ,
the ethyl groups, often appearing as overlapping
triplets and quartets due to the restricted
rotation around the amide bond.

The carbon NMR spectrum displays
characteristic peaks for the carbonyl carbon of
13C NMR

the amide, the aromatic carbons, and the

carbons of the two ethyl groups.

The infrared spectrum exhibits a strong
R Spect absorption band for the C=0 stretching of the
ectrosco
P Py tertiary amide, typically in the region of 1630-

1680 cm™1.

The mass spectrum shows a molecular ion peak
M Spect . corresponding to the molecular weight of the
ass Spectrometr
P Y compound (177.24 g/mol ) and characteristic

fragmentation patterns.

Toxicology and Safety

N,N-Diethylbenzamide is considered to have moderate toxicity if ingested or absorbed
through the skin. It can cause skin and eye irritation. Appropriate personal protective
equipment, including gloves and safety glasses, should be used when handling this compound.
Work should be conducted in a well-ventilated area to avoid inhalation of vapors.

Acute toxicity studies in mice have determined the LCso value for a 4-hour aerosol exposure to
be greater than 2.5 g/m3. However, exposure to high concentrations of its aerosol can lead to
respiratory depression.

Conclusion
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N,N-Diethylbenzamide is a compound of significant interest due to its established use as an
insect repellent and its role as a versatile intermediate in chemical synthesis. This guide
provides essential technical information to support further research and development involving
this molecule. The detailed protocols, tabulated data, and pathway diagrams offer a valuable
resource for scientists and professionals in the field. As with any chemical, appropriate safety
precautions should be strictly followed during its handling and use.

 To cite this document: BenchChem. [N,N-Diethylbenzamide (CAS 1696-17-9): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679248#n-n-diethylbenzamide-cas-number-1696-
17-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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